Cas no 1638763-36-6 (6-(chloromethyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine;hydrochloride)

• Product Name: 6-(chloromethyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine;hydrochloride
• CAS No: 1638763-36-6
• MF: C₉H₁₀Cl₂N₂
• MW: 217.095099925995
• CID: 4770428
• Update Time: 2026-02-26

6-(chloromethyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(chloromethyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine hydrochloride
• SB14301
• 6-(chloromethyl)-2-methyl-1H-pyrrolo[2,3-b]pyridinehydrochloride
• 6-(chloromethyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine;hydrochloride

• Inchi： 1S/C9H9ClN2.ClH/c1-6-4-7-2-3-8(5-10)12-9(7)11-6;/h2-4H,5H2,1H3,(H,11,12);1H
• InChI Key： RNIFJTFYNHANNH-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C2C=C(C)NC2=N1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• Topological Polar Surface Area: 28.7

Additional information on 6-(chloromethyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine;hydrochloride

6-(Chloromethyl)-2-Methyl-1H-Pyrrolo[2,3-b]Pyridine Hydrochloride: A Comprehensive Overview

The compound 6-(chloromethyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine hydrochloride (CAS No. 1638763-36-6) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are heterocyclic compounds combining the structural features of pyrrole and pyridine rings. The presence of a chloromethyl group at the 6-position and a methyl group at the 2-position introduces unique electronic and steric properties, making it an intriguing subject for both academic and industrial research.

Recent studies have highlighted the importance of pyrrolopyridines in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The hydrochloride salt form of this compound is often preferred for its enhanced solubility and stability, which are critical factors in pharmaceutical applications. Researchers have explored its potential as a building block for constructing more complex molecules with tailored biological activities.

The synthesis of 6-(chloromethyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine hydrochloride typically involves multi-step reactions, including nucleophilic aromatic substitution and cyclization processes. These methods have been optimized to achieve high yields and purity, ensuring the compound's suitability for advanced applications. The chloromethyl group serves as a reactive site for further functionalization, enabling the creation of derivatives with diverse chemical functionalities.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various enzymes and receptors. Its ability to modulate cellular signaling pathways makes it a valuable tool in the study of disease mechanisms and therapeutic interventions. Moreover, its structural versatility allows for modifications that could enhance its pharmacokinetic properties, such as bioavailability and metabolic stability.

From an environmental perspective, understanding the degradation pathways and ecological impact of 6-(chloromethyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine hydrochloride is crucial for sustainable chemical practices. Recent research has focused on identifying conditions that promote its biodegradation, ensuring minimal environmental footprint during its production and use.

In conclusion, 6-(chloromethyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine hydrochloride (CAS No. 1638763-36-6) stands out as a versatile and intriguing compound with broad applications in chemistry and pharmacology. Its unique structure, reactivity, and potential for further functionalization position it as a key player in future research endeavors. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to scientific advancements across multiple disciplines.